Cas no 2210122-02-2 (N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide)
N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-Cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydrobenzimidazol-1-yl)acetamide
- 2210122-02-2
- AKOS033843422
- EN300-26688351
- n-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1h-1,3-benzodiazol-1-yl)acetamide
- Z2275116961
- N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide
-
- Inchi: 1S/C18H26N4O/c1-13-8-15-16(9-14(13)2)22(12-20-15)10-17(23)21-18(11-19)6-4-3-5-7-18/h12-14H,3-10H2,1-2H3,(H,21,23)
- InChI Key: HNRVLENELHAIIB-UHFFFAOYSA-N
- SMILES: C1N(CC(NC2(C#N)CCCCC2)=O)C2CC(C)C(C)CC=2N=1
Computed Properties
- Exact Mass: 314.21066147g/mol
- Monoisotopic Mass: 314.21066147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 603.4±55.0 °C(Predicted)
- pka: 12.31±0.20(Predicted)
N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688351-0.1g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-26688351-0.25g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 0.25g |
$840.0 | 2025-03-20 | |
| Enamine | EN300-26688351-0.5g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 0.5g |
$877.0 | 2025-03-20 | |
| Enamine | EN300-26688351-1g |
2210122-02-2 | 90% | 1g |
$914.0 | 2023-09-11 | ||
| Enamine | EN300-26688351-2.5g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26688351-5g |
2210122-02-2 | 90% | 5g |
$2650.0 | 2023-09-11 | ||
| Enamine | EN300-26688351-10g |
2210122-02-2 | 90% | 10g |
$3929.0 | 2023-09-11 | ||
| Enamine | EN300-26688351-0.05g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-26688351-1.0g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26688351-10.0g |
N-(1-cyanocyclohexyl)-2-(5,6-dimethyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-1-yl)acetamide |
2210122-02-2 | 95.0% | 10.0g |
$3929.0 | 2025-03-20 |
N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide
N-(1-Cyanocyclohexyl)-4,5,6,7-Tetrahydro-5,6-Dimethyl-1H-Benzimidazole-1-Acetamide: A Comprehensive Overview
The compound N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide, with the CAS number 2210122-02-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.
The molecular structure of N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide comprises a benzimidazole core with a tetrahydro ring system. The benzimidazole moiety is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. This core is further substituted with a tetrahydro ring system at positions 4 and 5. The presence of methyl groups at positions 5 and 6 adds to the complexity and potential functional diversity of the molecule. Additionally, the acetamide group attached to position 1 of the benzimidazole ring introduces an amide functionality that can participate in hydrogen bonding and other non-covalent interactions.
One of the key features of this compound is its cyanocyclohexyl substituent. The cyanocyclohexyl group introduces a rigid structure due to the sp-hybridized carbon in the cyano group. This rigidity can influence the overall conformational flexibility of the molecule and potentially enhance its binding affinity to target proteins or enzymes. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties such as solubility and permeability.
The synthesis of N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide involves a multi-step process that typically begins with the preparation of the benzimidazole core. This is followed by the introduction of the tetrahydro ring system through cycloaddition or other cyclization reactions. The cyanocyclohexyl group is then introduced via nucleophilic substitution or coupling reactions. Finally, the acetamide group is added through amide bond formation using appropriate coupling reagents such as EDC or HATU.
Recent research has focused on exploring the biological activities of this compound. Studies have demonstrated that it exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes with high selectivity for COX-2 over COX-1. This selectivity makes it a promising candidate for anti-inflammatory drug development without causing adverse effects on COX-1-mediated processes such as gastric mucosal protection.
In addition to its enzymatic activity, this compound has also been investigated for its potential anti-cancer properties. Preclinical studies have shown that it induces apoptosis in cancer cells by modulating key signaling pathways such as NF-kB and MAPK/ERK. Furthermore, it has demonstrated synergistic effects when used in combination with conventional chemotherapeutic agents like doxorubicin or cisplatin.
The pharmacokinetic profile of N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide has also been extensively studied. Oral administration in animal models has revealed moderate bioavailability due to efficient absorption from the gastrointestinal tract. The presence of cyano groups and methyl substituents contributes to its stability in systemic circulation and reduces susceptibility to metabolic degradation.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with target proteins at atomic resolution. Molecular docking studies have revealed that the benzimidazole core interacts with hydrophobic pockets on target enzymes via pi-pi stacking interactions while the acetamide group forms hydrogen bonds with critical residues in active sites.
In conclusion,N-(1-Cyanocyclohexyl)-4,5,6
2210122-02-2 (N-(1-Cyanocyclohexyl)-4,5,6,7-tetrahydro-5,6-dimethyl-1H-benzimidazole-1-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)